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Compound of Interest

Compound Name: 2-Fluoro-5-hydroxybenzonitrile

Cat. No.: B173201 Get Quote

This guide provides essential, step-by-step procedures for the proper disposal of 2-Fluoro-5-
hydroxybenzonitrile, ensuring the safety of laboratory personnel and compliance with

environmental regulations. As researchers, scientists, and drug development professionals, our

commitment to safety extends beyond the bench to the entire lifecycle of the chemicals we

handle. This document is designed to be your preferred resource for managing 2-Fluoro-5-
hydroxybenzonitrile waste, grounded in scientific principles and field-proven best practices.

Understanding the Hazard Profile of 2-Fluoro-5-
hydroxybenzonitrile
Before any disposal protocol can be implemented, a thorough understanding of the chemical's

intrinsic hazards is paramount. 2-Fluoro-5-hydroxybenzonitrile (CAS No. 104798-53-0) is a

substituted benzonitrile with a distinct hazard profile that necessitates careful handling.[1][2]

Primary Hazards:

Acute Toxicity: It is classified as toxic or harmful if swallowed, in contact with skin, or if

inhaled.[1][3]

Irritation: The compound is a known skin and eye irritant and may cause respiratory irritation.

[2][3]

These hazards are the driving force behind the stringent disposal protocols outlined below. The

primary goal is to minimize exposure to laboratory personnel and prevent the release of this
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toxic compound into the environment.

Hazard and Disposal Summary Table
Parameter Information Source

Chemical Name 2-Fluoro-5-hydroxybenzonitrile [1][2]

CAS Number 104798-53-0 [1]

Primary Hazards

Acute toxicity (oral, dermal,

inhalation), skin irritation,

serious eye irritation,

respiratory tract irritation.

[1][2][3]

Proper Shipping Name
NITRILES, SOLID, TOXIC,

N.O.S.
[3][4][5]

Incompatible Materials Strong oxidizing agents. [6]

Disposal Method

Dispose of as hazardous

waste. Do not dispose of down

the drain or in regular trash.

[6][7]

Immediate Safety and Personal Protective
Equipment (PPE)
Adherence to proper PPE is the first line of defense against accidental exposure. Before

handling 2-Fluoro-5-hydroxybenzonitrile waste, ensure the following PPE is worn:

Gloves: Nitrile rubber gloves are recommended.

Eye Protection: Safety glasses with side-shields or chemical splash goggles are mandatory.

[6]

Lab Coat: A flame-retardant lab coat should be worn and properly fastened.

Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH-approved

respirator should be used.[6]
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All handling of 2-Fluoro-5-hydroxybenzonitrile waste, including segregation and

containerization, should be performed within a certified chemical fume hood to minimize

inhalation exposure.[8]

Waste Segregation and Containerization: A Step-by-
Step Protocol
Proper segregation of chemical waste at the point of generation is a critical step in ensuring

safe and compliant disposal.[9] Mixing incompatible waste streams can lead to dangerous

chemical reactions.

Step 1: Waste Identification

Immediately upon generation, identify the waste as 2-Fluoro-5-hydroxybenzonitrile.

Determine the physical state of the waste (solid, liquid solution, or contaminated labware).

Step 2: Selecting the Appropriate Waste Container

Solid Waste:

Use a clearly labeled, leak-proof container designated for solid hazardous waste.[10]

The container must be compatible with the chemical; high-density polyethylene (HDPE) is

a suitable choice.

Liquid Waste (Solutions):

If 2-Fluoro-5-hydroxybenzonitrile is dissolved in a solvent, it must be collected in a

separate, compatible, and labeled container.

Segregate halogenated and non-halogenated solvent waste streams if required by your

institution's waste management program.

Ensure the container has a tightly sealing cap to prevent the release of vapors.[11]

Contaminated Sharps:
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Any sharps (e.g., needles, broken glass) contaminated with 2-Fluoro-5-
hydroxybenzonitrile must be placed in a designated, puncture-resistant, and leak-proof

sharps container.[9]

Step 3: Labeling the Waste Container

All waste containers must be clearly labeled with the words "Hazardous Waste."[12]

The label must include the full chemical name: "2-Fluoro-5-hydroxybenzonitrile."

Indicate the approximate concentration and quantity of the waste.

Note the date of waste generation.

Step 4: Storage of Waste Containers

Store waste containers in a designated Satellite Accumulation Area (SAA) that is close to the

point of generation and under the direct control of laboratory personnel.[12]

Ensure secondary containment (e.g., a larger, chemically resistant bin) is used to contain

any potential leaks or spills.[10]

Do not overfill containers; leave at least 10% headspace to allow for expansion.[11]

Approved Disposal Methodologies
Under no circumstances should 2-Fluoro-5-hydroxybenzonitrile or its waste be disposed of

down the sanitary sewer or in the regular trash.[7] The primary approved disposal method is

through a licensed hazardous waste management vendor.

Disposal Workflow Diagram
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Caption: Disposal workflow for 2-Fluoro-5-hydroxybenzonitrile.

Incineration
The most common and effective method for the final disposal of 2-Fluoro-5-
hydroxybenzonitrile is high-temperature incineration by a licensed hazardous waste facility.

This process destroys the organic molecule, converting it into less harmful inorganic

compounds. The presence of fluorine in the molecule necessitates specialized scrubbers in the

incinerator's exhaust system to capture hydrogen fluoride (HF) and other acidic gases that may

be formed during thermal decomposition.[13]

In-Lab Neutralization (for specific, dilute aqueous waste
streams ONLY)
While not a primary disposal method for the bulk chemical, in-lab neutralization may be

permissible for very dilute, acidic aqueous waste streams containing 2-Fluoro-5-
hydroxybenzonitrile, provided this is allowed by your institution's Environmental Health and

Safety (EHS) department and local regulations.[8][14] The phenolic hydroxyl group on the

molecule imparts acidic properties.
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CAUTION: Neutralization reactions can be exothermic.[14] This procedure should only be

performed by trained personnel in a chemical fume hood with appropriate PPE.

Neutralization Protocol:

Dilution: Ensure the waste stream is already dilute. If not, slowly add the acidic solution to a

large volume of cold water with stirring.[15] Never add water to acid.

Base Addition: While stirring the diluted acidic solution, slowly add a weak base such as

sodium bicarbonate or a dilute solution of sodium hydroxide.[15][16]

pH Monitoring: Continuously monitor the pH of the solution using a calibrated pH meter or

pH paper.

Target pH: Continue adding the base until the pH of the solution is between 6.0 and 8.0.[15]

Final Disposal: Once neutralized, the solution must still be collected as hazardous waste, as

it contains the organic chemical. Label the container as "Neutralized 2-Fluoro-5-
hydroxybenzonitrile solution" and dispose of it through your institution's hazardous waste

program.

Spill Management
In the event of a spill, immediate and appropriate action is required to mitigate exposure and

environmental contamination.

Small Spills (Solid):

Alert personnel in the immediate area.

Wearing appropriate PPE, gently cover the spill with an absorbent material like vermiculite

or sand to prevent the generation of dust.[3]

Carefully sweep the material into a labeled hazardous waste container.

Decontaminate the area with a suitable solvent and then soap and water. Collect all

cleaning materials as hazardous waste.
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Large Spills:

Evacuate the laboratory immediately and alert others.

Contact your institution's EHS department or emergency response team.

Prevent entry into the affected area until it has been deemed safe by trained professionals.

Regulatory Compliance
The disposal of 2-Fluoro-5-hydroxybenzonitrile is governed by regulations from the

Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act

(RCRA) and the Occupational Safety and Health Administration (OSHA).[17][18][19] It is the

responsibility of the waste generator to ensure that all waste is properly identified, managed,

and disposed of in accordance with federal, state, and local regulations.[20]

Conclusion
The proper disposal of 2-Fluoro-5-hydroxybenzonitrile is a non-negotiable aspect of

laboratory safety and environmental stewardship. By following the detailed procedures outlined

in this guide, you can ensure the safe management of this hazardous chemical from the point

of generation to its final disposal. Always consult your institution's specific Chemical Hygiene

Plan and EHS department for guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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